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Compound of Interest

Compound Name: Ceteth-2

CAS No.: 5274-61-3

Cat. No.: B1586879

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ceteth-2, the polyethylene glycol ether of cetyl alcohol with an average of two ethylene oxide

units, is a nonionic surfactant widely utilized across the pharmaceutical, cosmetic, and personal

care industries.[1][2][3] Its amphiphilic nature, comprising a hydrophobic cetyl tail and a short

hydrophilic polyoxyethylene head, allows it to function effectively as an emulsifier, solubilizer,

and wetting agent.[3][4] This technical guide provides a comprehensive overview of the

surfactant behavior of Ceteth-2, focusing on its physicochemical properties, and the

experimental methodologies used for their characterization. Given the limited publicly available

quantitative data for Ceteth-2, this guide will also present illustrative examples using closely

related nonionic surfactants to demonstrate key concepts and experimental outputs.

Physicochemical Properties of Ceteth-2
The performance of Ceteth-2 as a surfactant is dictated by its molecular structure and its

interaction with the surrounding medium. Key physicochemical parameters that define its
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behavior include the Hydrophile-Lipophile Balance (HLB), Critical Micelle Concentration (CMC),

and its ability to reduce surface tension.

Data Presentation
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Property Description Value/Range Reference/Note

INCI Name Ceteth-2 [3]

Chemical Name
Polyoxyethylene (2)

Cetyl Ether
[4]

CAS Number 9004-95-9 [3]

Molecular Formula
C₁₆H₃₃(OCH₂CH₂)₂O

H
Approximate [4]

Molar Weight 350–400 g/mol [5]

Appearance
White to off-white

waxy solid
[3]

Hydrophile-Lipophile

Balance (HLB)

A measure of the

degree to which it is

hydrophilic or

lipophilic, calculated

based on its chemical

structure. A low HLB

value indicates a more

lipophilic (oil-soluble)

nature, making it

suitable for water-in-

oil emulsions.

5.3 [6]

Critical Micelle

Concentration (CMC)

The concentration at

which surfactant

monomers begin to

self-assemble into

micelles in a solution.

[7]

Data not publicly

available. As an

illustration, a similar

nonionic surfactant,

C₁₂E₄ (Tetraethylene

glycol monododecyl

ether), has a CMC of

approximately 0.06

mM.[8]

Surface Tension at

CMC

The minimum surface

tension achieved at

Data not publicly

available. For
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the CMC, indicating

the surfactant's

efficiency in reducing

the surface tension of

a liquid.[7]

illustrative purposes,

the surface tension of

water at 25°C is

approximately 72

mN/m.[9] Nonionic

surfactants can

reduce this to the

range of 30-40 mN/m

at their CMC.

Solubility Soluble in water. [5]

Surfactant Behavior: Micellization
A defining characteristic of surfactants is their ability to form micelles above a certain

concentration, the Critical Micelle Concentration (CMC).[7] Below the CMC, Ceteth-2
molecules exist predominantly as monomers in solution and at interfaces. As the concentration

increases to the CMC, the hydrophobic cetyl tails aggregate to minimize contact with water,

forming spherical or ellipsoidal structures where the hydrophilic polyoxyethylene heads form an

outer corona, interacting with the aqueous environment. This process is a spontaneous self-

assembly driven by the hydrophobic effect.

Below CMC

At/Above CMC

Ceteth-2 Monomers
in Bulk Solution

Monomers at
Air-Water Interface
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Figure 1: Ceteth-2 micellization process.

Experimental Protocols for Surfactant
Characterization
Characterizing the surfactant behavior of Ceteth-2 involves a suite of experimental techniques

to determine its fundamental properties. The following sections detail the methodologies for key

experiments.

Determination of Critical Micelle Concentration (CMC)
and Surface Tension
Tensiometry is the primary method for determining the CMC and the surface tension reduction

capabilities of a surfactant.[10] The principle lies in measuring the surface tension of a series of

surfactant solutions of varying concentrations. The surface tension decreases as the surfactant

concentration increases until the CMC is reached, after which it remains relatively constant.[7]

Experimental Workflow: Tensiometry
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Prepare Ceteth-2 solutions
of varying concentrations

Measure surface tension of each
solution using a tensiometer

(e.g., Du Noüy ring or Wilhelmy plate method)

Plot surface tension (γ)
vs. log of concentration (log C)

Identify the inflection point in the plot,
which corresponds to the CMC

Determine CMC and
Surface Tension at CMC

Click to download full resolution via product page

Figure 2: Workflow for CMC determination via tensiometry.

Methodology: Du Noüy Ring Tensiometry

Solution Preparation: Prepare a stock solution of Ceteth-2 in deionized water. A series of

dilutions are then made to cover a concentration range both below and above the expected

CMC.

Instrumentation: A force tensiometer equipped with a platinum-iridium Du Noüy ring is used.

The ring is meticulously cleaned, typically by flaming, to ensure complete wettability.

Measurement:

The ring is suspended from a sensitive balance and immersed in the surfactant solution.

The ring is then slowly pulled upwards through the liquid-air interface.
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The force required to detach the ring from the surface is measured. This force is

proportional to the surface tension of the liquid.

Data Analysis: The surface tension is plotted against the logarithm of the Ceteth-2
concentration. The plot will show two linear regions. The intersection of the lines extrapolated

from these regions provides the CMC. The surface tension value at the plateau corresponds

to the surface tension at the CMC.

Micelle Size and Polydispersity Analysis
Dynamic Light Scattering (DLS) is a non-invasive technique used to determine the size

distribution of particles in a suspension, making it ideal for characterizing surfactant micelles.

[11] DLS measures the time-dependent fluctuations in scattered light intensity that result from

the Brownian motion of the micelles.

Experimental Workflow: Dynamic Light Scattering (DLS)
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Prepare a Ceteth-2 solution
above its CMC

Set up DLS instrument:
- Laser wavelength
- Scattering angle

- Temperature control

Place sample in a cuvette and
acquire scattering data

Autocorrelation function of
intensity fluctuations is generated

Calculate diffusion coefficient (D)
and then hydrodynamic diameter (dH)

using the Stokes-Einstein equation

Obtain mean micelle size (Z-average)
and Polydispersity Index (PDI)
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Figure 3: Workflow for micelle size analysis using DLS.

Methodology: Dynamic Light Scattering

Sample Preparation: A solution of Ceteth-2 is prepared at a concentration significantly above

its CMC to ensure the presence of micelles. The solution should be filtered through a sub-

micron filter to remove dust and other particulates that could interfere with the measurement.

Instrumentation: A DLS instrument consisting of a laser light source, a sample holder with

temperature control, and a photodetector is used.
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Measurement:

The prepared sample is placed in a clean cuvette within the instrument.

The laser illuminates the sample, and the scattered light is detected at a specific angle

(e.g., 90° or 173° for backscatter detection).

The fluctuations in the intensity of the scattered light are recorded over time.

Data Analysis:

An autocorrelation function of the scattered light intensity is generated by the instrument's

software.

From this function, the translational diffusion coefficient (D) of the micelles is calculated.

The hydrodynamic diameter (dн) is then determined using the Stokes-Einstein equation:

dн = k B T / 3πηD where k B is the Boltzmann constant, T is the absolute temperature,

and η is the viscosity of the solvent.

The output typically provides the intensity-weighted mean hydrodynamic diameter (Z-

average) and the Polydispersity Index (PDI), which indicates the breadth of the size

distribution.

Applications in Research and Drug Development
The surfactant properties of Ceteth-2 make it a valuable excipient in the formulation of poorly

water-soluble drugs. Its ability to form micelles allows for the encapsulation of hydrophobic drug

molecules, thereby increasing their apparent solubility and potentially enhancing their

bioavailability.[12]

Logical Relationship in Drug Formulation
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Figure 4: Role of Ceteth-2 in enhancing drug solubility.

In drug development, Ceteth-2 can be employed in various dosage forms, including:

Oral Formulations: To improve the dissolution and absorption of BCS Class II and IV drugs.

Topical Formulations: As an emulsifier in creams and lotions to ensure the uniform

distribution of the active pharmaceutical ingredient (API).[3]

Parenteral Formulations: In some cases, as a solubilizing agent for intravenous drug

formulations, although careful consideration of its biocompatibility and potential for hemolysis

is required.

Conclusion
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Ceteth-2 is a versatile nonionic surfactant with a low HLB value, making it an effective

emulsifier for water-in-oil systems and a valuable solubilizing agent in pharmaceutical

formulations. While specific quantitative data for its CMC and surface tension reduction are not

readily available in the public domain, the experimental protocols outlined in this guide provide

a robust framework for their determination. Understanding these fundamental surfactant

properties is crucial for the rational design and optimization of drug delivery systems and other

formulated products. The use of techniques such as tensiometry and dynamic light scattering

allows researchers and formulation scientists to fully characterize the behavior of Ceteth-2 and

harness its potential to improve the performance and efficacy of their products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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behavior-of-ceteth-2-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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